Cas no 1096341-29-5 (1-(cyclopentylmethyl)pyrrolidin-3-amine)

• Product Name: 1-(cyclopentylmethyl)pyrrolidin-3-amine
• CAS No: 1096341-29-5
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• MDL: MFCD12166677
• CID: 4571626
• PubChem ID: 43371132
• Update Time: 2025-11-02

1-(cyclopentylmethyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentylmethyl-pyrrolidin-3-ylamine
• 1-(cyclopentylmethyl)pyrrolidin-3-amine

• MDL： MFCD12166677
• Inchi： 1S/C10H20N2/c11-10-5-6-12(8-10)7-9-3-1-2-4-9/h9-10H,1-8,11H2
• InChI Key： RNXHKXQZFWIFAD-UHFFFAOYSA-N
• SMILES： N1(CC2CCCC2)CCC(N)C1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 225.0±8.0 °C at 760 mmHg
• Flash Point: 85.6±13.6 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-(cyclopentylmethyl)pyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(cyclopentylmethyl)pyrrolidin-3-amine

1-(Cyclopentylmethyl)pyrrolidin-3-amine (CAS No. 1096341-29-5): A Versatile Chemical Compound with Emerging Applications

The chemical compound 1-(cyclopentylmethyl)pyrrolidin-3-amine (CAS No. 1096341-29-5) is gaining attention in various scientific and industrial fields due to its unique structural properties and potential applications. This pyrrolidine derivative features a cyclopentylmethyl group attached to the nitrogen atom of the pyrrolidine ring, making it an interesting subject for research in medicinal chemistry and material science.

Recent trends in chemical research show growing interest in nitrogen-containing heterocycles, particularly pyrrolidine derivatives, as they often exhibit valuable biological activities. The 1-(cyclopentylmethyl)pyrrolidin-3-amine structure offers multiple sites for modification, making it a potential building block for pharmaceutical development. Researchers are particularly interested in how the cyclopentylmethyl group might influence the compound's physical and chemical properties compared to similar structures.

From a synthetic chemistry perspective, 1096341-29-5 represents an interesting challenge for organic chemists. The compound's molecular framework combines alicyclic and heterocyclic components, requiring careful consideration of synthetic routes. Current literature suggests several possible approaches to synthesizing 1-(cyclopentylmethyl)pyrrolidin-3-amine, including reductive amination strategies and ring-closure reactions. These synthetic methods are frequently searched topics in chemical databases, indicating strong professional interest in this compound class.

The physical properties of 1-(cyclopentylmethyl)pyrrolidin-3-amine make it suitable for various applications. While specific data may vary depending on the salt form or purity, this compound typically appears as a colorless to pale yellow liquid or low-melting solid at room temperature. Its solubility profile - generally good in organic solvents but limited in water - is characteristic of many pyrrolidine-based compounds, making it useful for organic synthesis and formulation development.

In pharmaceutical research, the pyrrolidin-3-amine scaffold is recognized as a privileged structure in drug discovery. The 1-(cyclopentylmethyl) substitution introduces interesting steric and electronic effects that could modulate biological activity. Recent patent literature reveals growing interest in similar structures for potential therapeutic applications, though specific uses for CAS 1096341-29-5 remain under investigation. This aligns with current trends in personalized medicine and targeted drug development.

The compound's stability and handling characteristics are important considerations for researchers. Proper storage of 1-(cyclopentylmethyl)pyrrolidin-3-amine typically requires protection from moisture and oxygen, with recommendations to store under inert atmosphere at low temperatures. These handling requirements are common topics in chemical safety discussions and frequently appear in search queries related to nitrogen heterocycle storage.

Analytical characterization of 1096341-29-5 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC. The compound's structural features produce characteristic spectral patterns that aid in identification and purity assessment. These analytical methods represent another area of frequent search interest among chemists working with pyrrolidine derivatives.

Market availability of 1-(cyclopentylmethyl)pyrrolidin-3-amine has increased in recent years, reflecting growing demand from research institutions and pharmaceutical developers. Suppliers typically offer the compound in various quantities, from milligram scales for initial screening to kilogram quantities for process development. The pricing structure often reflects the compound's synthetic complexity and purity requirements.

Regulatory status of CAS 1096341-29-5 varies by jurisdiction, but it generally falls under standard laboratory chemical regulations. Researchers should consult local guidelines regarding transportation, storage, and disposal. These regulatory considerations are increasingly important in chemical procurement decisions and represent common search topics in professional forums.

Future research directions for 1-(cyclopentylmethyl)pyrrolidin-3-amine may include exploration of its coordination chemistry with metals, potential as a ligand in catalytic systems, or further investigation of its biological properties. The compound's structural flexibility makes it suitable for diverse applications, from materials science to medicinal chemistry. These potential applications align well with current research trends in multifunctional organic compounds.

For synthetic chemists, the development of more efficient routes to 1096341-29-5 remains an area of interest. Green chemistry approaches, including catalytic methods and solvent optimization, are particularly relevant to current research priorities. These topics frequently appear in literature searches related to heterocyclic compound synthesis.

In conclusion, 1-(cyclopentylmethyl)pyrrolidin-3-amine (CAS No. 1096341-29-5) represents an interesting and versatile chemical building block with potential applications across multiple scientific disciplines. Its unique structural features and growing commercial availability make it a compound worth watching in coming years, particularly as research into nitrogen-containing heterocycles continues to expand.